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Compound of Interest

Compound Name: Nonacosane

Cat. No.: B1205549 Get Quote

This technical guide provides a comprehensive overview of the physical state and melting point

of n-nonacosane (C₂₉H₆₀), a long-chain saturated hydrocarbon. The information is tailored for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for material characterization.

Physical and Chemical Identity
N-nonacosane is a straight-chain alkane consisting of 29 carbon atoms.[1][2] At ambient

temperature and pressure, n-nonacosane presents as a white, waxy crystalline solid.[1][3][4]

Its nonpolar nature, resulting from the long hydrocarbon chain, renders it very hydrophobic and

practically insoluble in water. However, it exhibits solubility in various nonpolar organic solvents

such as ethanol, ether, acetone, benzene, hexane, and petroleum ether.

Quantitative Physicochemical Data
The key physical properties of n-nonacosane are summarized in the table below. Data has

been aggregated from various chemical databases and literature sources to provide a reliable

reference.
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Property Value References

Molecular Formula C₂₉H₆₀

Molar Mass 408.79 g/mol

CAS Number 630-03-5

Physical State Solid at 25°C

Appearance
White, waxy solid;

Orthorhombic crystals

Melting Point 62°C to 67°C (335 K to 340 K)

Boiling Point ~441°C @ 760 mmHg

Density ~0.808 g/cm³ at 20°C

Water Solubility Practically insoluble

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid like n-nonacosane is a critical indicator of purity. The

following protocol outlines the standard capillary method for accurate melting point

determination.

Objective: To determine the melting point range of a solid sample of n-nonacosane.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (one end sealed)

Mortar and pestle (if sample is not a fine powder)

Spatula

Long glass tube or PVC pipe for packing
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Procedure:

Sample Preparation:

Ensure the n-nonacosane sample is completely dry, as moisture can depress the melting

point.

If the sample consists of large crystals, gently pulverize a small amount into a fine powder

using a mortar and pestle.

Loading the Capillary Tube:

Take a capillary tube and jab the open end into the powdered sample. A small amount of

solid will be forced into the tube.

Invert the tube so the sealed end is facing down and tap it gently on a hard surface to

move the powder to the bottom.

To pack the sample tightly, drop the capillary tube (sealed-end down) through a long,

narrow tube (e.g., a 1-meter glass tube). The impact of hitting the benchtop will compact

the solid at the bottom.

Repeat until a packed column of 2-3 mm in height is achieved. An improperly packed or

overly large sample can lead to an artificially broad melting range.

Measurement - Rapid Determination (Optional):

If the approximate melting point is unknown, first perform a rapid determination.

Place the loaded capillary into the heating block of the melting point apparatus.

Set a fast heating rate (e.g., 10-20°C per minute).

Record the approximate temperature range from the first sign of liquid to the point where

the entire sample is molten. This provides a preliminary range.

Measurement - Accurate Determination:
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Allow the apparatus to cool to at least 20°C below the approximate melting point found in

the previous step.

Place a new, freshly prepared capillary tube with the sample into the apparatus. Never

reuse a sample that has already been melted.

Set a slow heating rate, approximately 1-2°C per minute, as you approach the expected

melting range.

Record the temperature at which the first droplet of liquid appears (T₁).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts into a liquid (T₂).

The melting point is reported as the range T₁ - T₂. A pure compound will typically exhibit a

sharp melting range of 0.5-1.5°C. Impurities tend to lower and broaden the melting range.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the physical characterization of n-

nonacosane, with an emphasis on melting point determination.
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Caption: Workflow for Physical Characterization of n-Nonacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. Human Metabolome Database: Showing metabocard for Nonacosane (HMDB0034288)
[hmdb.ca]

3. nonacosane, 630-03-5 [thegoodscentscompany.com]

4. webqc.org [webqc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of n-Nonacosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205549#physical-state-and-melting-point-of-n-
nonacosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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